Cas no 1354957-54-2 (1-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}piperazine)

• Product Name: 1-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}piperazine
• CAS No: 1354957-54-2
• MF: C₁₂H₂₁N₃OS
• MW: 255.379641294479
• MDL: MFCD20501988
• CID: 5574068
• PubChem ID: 54595740
• Update Time: 2026-03-11

1-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}piperazine
• Piperazine, 1-[[2-(1-ethoxyethyl)-4-thiazolyl]methyl]-

• MDL： MFCD20501988
• Inchi： 1S/C12H21N3OS/c1-3-16-10(2)12-14-11(9-17-12)8-15-6-4-13-5-7-15/h9-10,13H,3-8H2,1-2H3
• InChI Key： BKAKCNAWBSFHNL-UHFFFAOYSA-N
• SMILES： N1(CC2=CSC(C(OCC)C)=N2)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}piperazine

Comprehensive Overview of 1-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}piperazine (CAS No. 1354957-54-2)

In the realm of organic chemistry and pharmaceutical research, 1-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}piperazine (CAS No. 1354957-54-2) has emerged as a compound of significant interest. This molecule, characterized by its unique thiazole and piperazine moieties, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's CAS number 1354957-54-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its 1-ethoxyethyl side chain and thiazol-4-yl core contribute to its distinct physicochemical properties, making it a candidate for exploring novel kinase inhibitors or GPCR modulators. Recent trends in AI-driven drug design have further amplified interest in such scaffolds, as computational models predict their interactions with biological targets.

One of the most searched questions in this domain is: "What are the synthetic routes for 1-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}piperazine?" Current literature highlights multi-step protocols involving condensation reactions of 2-(1-ethoxyethyl)-1,3-thiazole-4-carbaldehyde with piperazine derivatives, often catalyzed by palladium or copper complexes. These methods align with the growing demand for green chemistry practices, minimizing hazardous byproducts.

From a commercial perspective, suppliers of CAS 1354957-54-2 emphasize its high purity (>98%) for preclinical studies. The compound's stability under ambient conditions and solubility in DMSO or ethanol make it suitable for high-throughput screening. Notably, its logP value and hydrogen-bonding capacity are frequently analyzed in QSAR studies, addressing another common query: "How does 1-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}piperazine compare to analogous scaffolds in ADMET profiling?"

Emerging applications in neuropharmacology have also been explored, with preliminary data suggesting modulation of serotonin receptors. This aligns with broader industry trends toward CNS-targeted therapeutics, a hot topic in 2024 drug development pipelines. However, rigorous in vivo validation is pending, underscoring the need for collaborative research.

In summary, 1-{[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]methyl}piperazine represents a promising scaffold at the intersection of medicinal chemistry and computational biology. Its CAS 1354957-54-2 designation ensures traceability, while its structural features invite innovation in small-molecule therapeutics. As personalized medicine advances, such compounds may play pivotal roles in addressing unmet medical needs.